Cas no 57314-07-5 (1,2-Butanediol, 4-methoxy-, (S)-)

1,2-Butanediol, 4-methoxy-, (S)- structure

57314-07-5 structure

Product Name:1,2-Butanediol, 4-methoxy-, (S)-

CAS No:57314-07-5

MF:C₅H₁₂O₃

MW:120.146982192993

CID:345808

PubChem ID:15720951

Update Time:2025-04-19

1,2-Butanediol, 4-methoxy-, (S)- Chemical and Physical Properties

Names and Identifiers

- 1,2-Butanediol, 4-methoxy-, (S)-
- (2S)-4-methoxybutane-1,2-diol
- DTXSID70577370
- SCHEMBL10304890
- EN300-6953758
- 57314-07-5
- Inchi： 1S/C5H12O3/c1-8-3-2-5(7)4-6/h5-7H,2-4H2,1H3/t5-/m0/s1
- InChI Key： LKAJWFLIIFXVPZ-YFKPBYRVSA-N
- SMILES： O[C@H](CO)CCOC

Computed Properties

Exact Mass: 120.07866
Monoisotopic Mass: 120.078644241g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 46.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 49.7Å²

Experimental Properties

PSA: 49.69

1,2-Butanediol, 4-methoxy-, (S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6953758-0.05g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	0.05g	$285.0	2023-07-07
Enamine	EN300-6953758-0.1g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	0.1g	$426.0	2023-07-07
Enamine	EN300-6953758-0.25g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	0.25g	$607.0	2023-07-07
Enamine	EN300-6953758-0.5g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	0.5g	$959.0	2023-07-07
Enamine	EN300-6953758-1.0g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	1.0g	$1229.0	2023-07-07
Enamine	EN300-6953758-2.5g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	2.5g	$2408.0	2023-07-07
Enamine	EN300-6953758-5.0g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	5.0g	$3562.0	2023-07-07
Enamine	EN300-6953758-10.0g	(2S)-4-methoxybutane-1,2-diol	57314-07-5	95%	10.0g	$5283.0	2023-07-07
1PlusChem	1P01INA6-50mg	1,2-Butanediol, 4-methoxy-, (S)-	57314-07-5	95%	50mg	$402.00	2023-12-16
1PlusChem	1P01INA6-100mg	1,2-Butanediol, 4-methoxy-, (S)-	57314-07-5	95%	100mg	$589.00	2023-12-16

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3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
5. Aggregated-fluorescent detection of PFAS with a simple chip

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